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Compound of Interest

Compound Name: Thiol-PEG2-acid

Cat. No.: B611343 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of Thiol-PEG2-acid, a frequently used PEG-based PROTAC linker.

Physicochemical and Safety Data
Understanding the properties of Thiol-PEG2-acid is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C7H14O4S [1][2]

Molecular Weight 194.25 g/mol [1]

Appearance
Colorless to light yellow liquid

or solid powder
[1][3]

Purity >90% to 96%

Density 1.173 ± 0.06 g/cm³

Solubility Soluble in DMSO

Storage (Pure Form)
-20°C for long term (months to

years)

Storage (In Solvent)
-80°C (up to 6 months), -20°C

(up to 1 month)

Health and Safety Hazards
Thiol-PEG2-acid is classified as a hazardous chemical and requires careful handling to avoid

exposure.

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Always consult the safety data sheet (SDS) for the most detailed and up-to-date hazard

information.

Proper Disposal Procedures
The disposal of Thiol-PEG2-acid must be carried out in accordance with local, state, and

federal regulations. It is crucial to treat this chemical as hazardous waste.

Step-by-Step Disposal Protocol:
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Waste Identification and Segregation:

Identify all waste streams containing Thiol-PEG2-acid, including pure compound,

solutions, and contaminated labware (e.g., pipette tips, vials, gloves).

Segregate Thiol-PEG2-acid waste from other laboratory waste to prevent accidental

reactions.

Waste Collection:

Solid Waste: Collect contaminated solids in a designated, clearly labeled, and sealed

hazardous waste container.

Liquid Waste: Collect liquid waste containing Thiol-PEG2-acid in a separate, leak-proof,

and clearly labeled hazardous waste container. Do not mix with other solvent waste unless

permitted by your institution's environmental health and safety (EHS) office.

Container Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name "Thiol-PEG2-
acid," and any other required information as per your institution's guidelines.

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Keep containers tightly closed.

Arranging for Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular

trash.

Spill Management:

In the event of a spill, follow these procedures:
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Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety

goggles, and a lab coat, before attempting to clean the spill.

Containment and Absorption: For liquid spills, use an inert absorbent material (e.g.,

vermiculite, sand, or earth) to contain and absorb the spill.

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a designated hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., soap and

water), and collect the cleaning materials as hazardous waste.

Reporting: Report the spill to your supervisor and EHS office.

Below is a workflow diagram illustrating the proper disposal procedure for Thiol-PEG2-acid.
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Thiol-PEG2-acid Disposal Workflow
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Caption: Workflow for the safe disposal of Thiol-PEG2-acid.
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Handling and Safety Precautions
Adherence to proper handling procedures is critical to minimize risk.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and ensure exposed skin is covered.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the pure compound or concentrated solutions.

Ensure an eyewash station and safety shower are readily accessible.

Handling Recommendations:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Equilibrate the reagent vial to room temperature before opening to prevent moisture

condensation.

For weighing and dispensing, which can be difficult due to the substance's form, consider

preparing a stock solution in a suitable solvent like DMSO or DMF.

The following diagram illustrates the relationship between handling procedures and safety

measures.
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Thiol-PEG2-acid Handling & Safety
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Caption: Key safety measures for handling Thiol-PEG2-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b611343?utm_src=pdf-body-img
https://www.benchchem.com/product/b611343?utm_src=pdf-body
https://www.benchchem.com/product/b611343?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/thiol-peg2-acid.html
https://broadpharm.com/product/BP-21807
https://www.medkoo.com/products/29758
https://www.benchchem.com/product/b611343#thiol-peg2-acid-proper-disposal-procedures
https://www.benchchem.com/product/b611343#thiol-peg2-acid-proper-disposal-procedures
https://www.benchchem.com/product/b611343#thiol-peg2-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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